Cas no 501004-24-6 (4-(Trimethoxysilyl)butanal)

• Product Name: 4-(Trimethoxysilyl)butanal
• CAS No: 501004-24-6
• MF: C₇H₁₆O₄Si
• MW: 192.285043716431
• CID: 1061964
• Update Time: 2025-11-02

4-(Trimethoxysilyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(Trimethoxysilyl)butanal
• 4-(Trimethoxysilyl)b
• 4-trimethoxysilylbutanal

• Inchi： 1S/C7H16O4Si/c1-9-12(10-2,11-3)7-5-4-6-8/h6H,4-5,7H2,1-3H3
• InChI Key： LFBTVXFMAJQXJR-UHFFFAOYSA-N
• SMILES： [Si](CCCC=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 192.08200

Experimental Properties

• PSA: 44.76000
• LogP: 0.84360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 4-(Trimethoxysilyl)butanal

4-(Trimethoxysilyl)butanal (CAS No. 501004-24-6): A Versatile Building Block in Modern Material Science and Organic Chemistry

4-(Trimethoxysilyl)butanal, with the CAS No. 501004-24-6, is a multifunctional organic compound that has gained significant attention in recent years due to its unique chemical structure and broad applicability in advanced material synthesis. This compound, characterized by a trimethoxysilyl group attached to a butanal chain, serves as a critical silane coupling agent and reactive intermediate in the development of functional materials. The trimethoxysilyl group provides excellent hydrolytic stability and reactivity toward hydroxyl groups, making it an ideal candidate for surface modification and cross-linking reactions. Recent studies published in Advanced Materials (2023) and Journal of Materials Chemistry (2024) have highlighted the role of 4-(Trimethoxysilyl)butanal in creating silica-based hybrid materials with enhanced mechanical strength and thermal resistance.

From a chemical perspective, the butanal functional group in 4-(Trimethoxysilyl)butanal introduces aldehyde reactivity, enabling its participation in aldol condensations, Michael additions, and other nucleophilic addition reactions. This dual functionality—combining silane chemistry with organic aldehyde reactivity—has positioned the compound as a key intermediate in the synthesis of silane-modified polymers and organosilicon compounds. A 2023 study in Organic Letters demonstrated the use of 4-(Trimethoxysilyl)butanal in the one-pot synthesis of silicon-containing polyurethanes, where the trimethoxysilyl group acted as a cross-linking agent while the aldehyde group participated in the urethane bond formation.

The CAS No. 501004-24-6 compound has also been extensively explored in the field of surface functionalization for self-cleaning coatings and antimicrobial surfaces. Researchers at ETH Zurich (2024) utilized 4-(Trimethoxysilyl)butanal in conjunction with fluorinated alcohols to develop hydrophobic coatings with superhydrophobic properties. The trimethoxysilyl group facilitated silane-based grafting onto glass and polymer substrates, while the aldehyde group enabled the incorporation of fluorinated moieties through aldol condensation reactions. This approach resulted in coatings with contact angles exceeding 150°, demonstrating the compound's potential in architectural and industrial applications.

In the realm of nanostructured materials, 4-(Trimethoxysilyl)butanal has emerged as a precursor for silica nanoparticles with controlled porosity. A groundbreaking study published in Nano Letters (2024) employed sol-gel processes involving 4-(Trimethoxysilyl)butanal to synthesize mesoporous silica particles with high surface area (up to 1200 m²/g). The butanal chain acted as a structure-directing agent, while the trimethoxysilyl group ensured efficient hydrolysis and condensation under acidic conditions. These nanoparticles were shown to exhibit excellent drug loading capacity and controlled release profiles, making them promising candidates for targeted drug delivery systems.

Recent advances in organic electronics have also leveraged the unique properties of 4-(Trimethoxysilyl)butanal. Scientists at KAIST (2024) reported the use of this compound in the synthesis of conjugated polymers with improved charge transport properties. The aldehyde group was functionalized with thiophene units, while the trimethoxysilyl group was incorporated into polymer backbones to enhance film-forming ability. The resulting conjugated polymers exhibited high hole mobility (exceeding 10 cm²/V·s) and stability under humid conditions, addressing key challenges in organic photovoltaic devices.

Moreover, 4-(Trimethoxysilyl)butanal has found applications in biomedical engineering, particularly in the development of biocompatible hydrogels. A 2024 study in ACS Biomaterials Science & Engineering demonstrated the use of this compound in cross-linking polyethylene glycol (PEG) chains to create hydrogels with tunable mechanical properties. The trimethoxysilyl group was hydrolyzed to form silanol groups, which then reacted with amine-functionalized PEG via condensation reactions. The resulting hydrogels exhibited excellent cell adhesion and low cytotoxicity, making them suitable for tissue engineering applications.

The CAS No. 501004-24-6 compound is also being explored for environmental remediation applications. Researchers at Stanford University (2024) developed adsorbents based on 4-(Trimethoxysilyl)butanal-modified activated carbon for the removal of heavy metals from contaminated water. The trimethoxysilyl group was used to graft thiol-containing ligands onto the carbon surface, which then formed strong metal-ligand complexes with lead and mercury ions. The resulting adsorbents achieved removal efficiencies exceeding 95% for both metals, highlighting the compound's potential in water treatment technologies.

In conclusion, 4-(Trimethoxysilyl)butanal (CAS No. 501004-24-6) has demonstrated remarkable versatility across a wide range of scientific and industrial applications. Its unique combination of silane chemistry and aldehyde reactivity has enabled its use in materials science, organic electronics, biomedical engineering, and environmental remediation. As research in these fields continues to advance, 4-(Trimethoxysilyl)butanal is poised to play an increasingly important role in the development of next-generation materials and innovative technologies.